Cas no 286-25-9 (Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate)
Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate is a bicyclic heterocyclic compound featuring a fused oxirane and aziridine ring system. Its strained ring structure imparts high reactivity, making it a valuable intermediate in organic synthesis, particularly for the construction of complex nitrogen- and oxygen-containing frameworks. The methyl ester group enhances solubility and facilitates further functionalization. This compound is of interest in medicinal chemistry for its potential as a scaffold in bioactive molecule development. Its rigid bicyclic core offers stereochemical control in reactions, enabling precise synthesis of chiral targets. Careful handling is recommended due to its inherent ring strain and reactivity.
![Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate structure](https://ossimg.kuujia.com/scimg/500/286-25-9x500.png)
286-25-9 structure
Product Name:Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate
CAS No:286-25-9
MF:C5H9NO
MW:99.1310613155365
CID:2841534
PubChem ID:56972756
Update Time:2025-06-07
Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate Chemical and Physical Properties
Names and Identifiers
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- Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate
-
- Inchi： 1S/C5H9NO/c1-2-4-5(7-4)6-3-1/h4-6H,1-3H2
- InChI Key： OFCHHYSTWRDZCH-UHFFFAOYSA-N
- SMILES： C12C(O1)CCCN2
Computed Properties
- Exact Mass: 99.068413911g/mol
- Monoisotopic Mass: 99.068413911g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 7
- Rotatable Bond Count: 0
- Complexity: 84.1
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.1
- Topological Polar Surface Area: 24.6Ų
Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM539011-1g |
Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate |
286-25-9 | 95%+ | 1g |
$1250 | 2024-07-28 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1117084-1g |
Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate |
286-25-9 | 98% | 1g |
￥10562 | 2023-04-05 |
Methyl 7-oxa-2-azabicyclo[4.1.0]heptane-2-carboxylate Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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